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Compound of Interest

Compound Name: BC-11 hydrobromide

Cat. No.: B605969 Get Quote

Technical Support Center: BC-11 Hydrobromide
This technical support center provides researchers, scientists, and drug development

professionals with essential information for the effective storage and handling of BC-11
hydrobromide.

Frequently Asked Questions (FAQs)
Q1: What are the recommended long-term storage conditions for solid BC-11 hydrobromide?

A1: For optimal stability, solid BC-11 hydrobromide should be stored at -20°C.[1][2] Some

suppliers may also recommend storage at 4°C in a dry, sealed container.[3][4][5] Always refer

to the certificate of analysis provided with your specific batch for the most accurate storage

information.

Q2: How should I store stock solutions of BC-11 hydrobromide?

A2: Prepared stock solutions should be stored in aliquots to prevent degradation from repeated

freeze-thaw cycles.[6] For long-term stability, store stock solutions at -80°C, where they can be

viable for up to 6 months.[5][6] For shorter-term storage, -20°C is suitable for up to 1 month.[5]

[6]

Q3: What solvents can I use to dissolve BC-11 hydrobromide?

A3: BC-11 hydrobromide is soluble in Dimethyl Sulfoxide (DMSO) and water.[1][3]
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Q4: What is the solubility of BC-11 hydrobromide in common solvents?

A4: The solubility of BC-11 hydrobromide is significantly higher in DMSO than in water.

Quantitative solubility data is summarized in the table below.

Data Presentation: Solubility

Solvent
Maximum
Concentration
(mM)

Maximum
Concentration
(mg/mL)

Special Conditions

DMSO 100 mM[1] 29.1 mg/mL -

Water 20 mM[1] 5.82 mg/mL
Gentle warming may

be required.[1]

Q5: How do I prepare a stock solution of BC-11 hydrobromide?

A5: To prepare a stock solution, it is recommended to use the appropriate solvent based on

your experimental needs.[6] For instance, to prepare a 10 mM stock solution in DMSO, you

would dissolve 2.91 mg of BC-11 hydrobromide (assuming a molecular weight of 290.97

g/mol ) in 1 mL of DMSO. Always use the batch-specific molecular weight provided on the vial

for precise calculations.

Troubleshooting Guides
Issue 1: The compound won't fully dissolve in water.

Possible Cause: The concentration you are trying to achieve exceeds the solubility limit in

water.

Solution:

Try gentle warming of the solution to 37°C.[6]

Use an ultrasonic bath to aid dissolution.[6]

If the desired concentration is high, consider using DMSO as the solvent to prepare a

more concentrated stock solution, which can then be diluted into your aqueous
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experimental medium.

Issue 2: I am observing precipitate in my stock solution after thawing.

Possible Cause: The compound may have come out of solution during the freezing process

or the solvent may have evaporated, increasing the concentration.

Solution:

Warm the vial to 37°C and vortex gently to try and redissolve the precipitate.

Centrifuge the vial to pellet the precipitate and carefully transfer the supernatant to a new

tube. The concentration of this supernatant may be lower than intended.

To avoid this issue, ensure vials are tightly sealed and consider preparing smaller, single-

use aliquots.[6]

Issue 3: I am concerned about the stability of the compound during shipping.

Possible Cause: Exposure to ambient temperatures during shipping.

Solution: Reputable suppliers typically ship BC-11 hydrobromide on blue ice to maintain a

cool temperature.[4][6] Upon receipt, immediately transfer the compound to the

recommended storage conditions (-20°C).

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution in DMSO

Materials:

BC-11 hydrobromide powder

Anhydrous DMSO

Sterile microcentrifuge tubes

Calibrated pipette and sterile tips
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Vortex mixer

Procedure:

1. Allow the vial of BC-11 hydrobromide to equilibrate to room temperature before opening

to prevent condensation.

2. Weigh out the required amount of BC-11 hydrobromide. For 1 mL of a 10 mM solution,

you will need approximately 2.91 mg (based on a molecular weight of 290.97 g/mol ).

Adjust the mass based on the batch-specific molecular weight.

3. Add the appropriate volume of DMSO to the BC-11 hydrobromide.

4. Vortex the solution until the compound is completely dissolved.

5. Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes.

6. Store the aliquots at -20°C for short-term use (up to 1 month) or -80°C for long-term

storage (up to 6 months).[5][6]

Protocol 2: General Handling Procedures

Personal Protective Equipment (PPE): Always wear a lab coat, safety glasses, and chemical-

resistant gloves when handling BC-11 hydrobromide.

Weighing: To avoid inhalation, handle the solid powder in a well-ventilated area or a chemical

fume hood.

Spill Management: In case of a spill, isolate the area. For a small powder spill, gently cover

with a damp paper towel to avoid creating dust and then wipe up. For a solution spill, absorb

with an inert material and dispose of it as chemical waste. Clean the spill area with an

appropriate solvent and then soap and water.

Disposal: Dispose of all waste containing BC-11 hydrobromide according to your

institution's chemical waste disposal guidelines.
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Workflow for Preparing BC-11 Hydrobromide Stock Solution

Preparation

Storage

Start

Equilibrate vial to room temperature

Weigh BC-11 hydrobromide

Add appropriate solvent (e.g., DMSO)

Vortex to dissolve

Aliquot into single-use tubes

Store at -20°C or -80°C

Ready for experimental use
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Troubleshooting Solubility Issues

Compound not dissolving

Is the concentration within solubility limits?

Apply gentle warming (37°C)

Yes

Consider using DMSO for a higher concentration stock

No

Use ultrasonic bath

Dissolved

Success

Still not dissolved

Failure

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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